4-Formylpiperazine-1-sulfonyl chloride

• IUPAC Name: 4-formylpiperazine-1-sulfonyl chloride
• InChI: InChI=1S/C5H9ClN2O3S/c6-12(10,11)8-3-1-7(5-9)2-4-8/h5H,1-4H2
• InChI Key: KDYQOCOXSQJWHL-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCN1C=O)S(=O)(=O)Cl
• Molecular Formula: C5H9ClN2O3S
• Molecular Weight: 212.66 g/mol

Description

4-Formylpiperazine-1-sulfonyl chloride is a chemical compound with the empirical formula C5H9ClN2O3S and a molecular weight of 212.65. It is a solid substance.

Molecular Structure Analysis

The molecular structure of 4-Formylpiperazine-1-sulfonyl chloride can be represented by the SMILES string ClS(=O)(=O)N1CCN(CC1)C=O. This represents the connectivity of atoms in the molecule but does not provide information about its three-dimensional structure.

Physical And Chemical Properties Analysis

4-Formylpiperazine-1-sulfonyl chloride is a solid substance. It has a predicted boiling point of approximately 405.5°C at 760 mmHg and a predicted density of approximately 1.60 g/cm^3. The refractive index is predicted to be 1.58.

Scientific Research Applications

• Synthesis of 3-Azabicyclo[3.1.0]hexane Derivatives

  • Field: Organic Chemistry
  • Application: This compound could potentially be used in the synthesis of 3-azabicyclo[3.1.0]hexane (3-ABH) derivatives. These are heterocyclic systems often present in molecules capable of acting on various biological targets and are actively used in drug design.
  • Method: The specific methods of application or experimental procedures would depend on the specific synthetic approach being used. Modern synthetic approaches to 3-ABH derivatives are based on transition metal catalysis.
  • Results: The results or outcomes obtained would depend on the specific synthetic approach and the other chemicals being used. The synthesized 3-ABH derivatives could potentially act on various biological targets.

• Preparation of Multifunctional Nanoparticles of Porphyrins and Phthalocyanines

  • Field: Nanotechnology
  • Application: This compound could potentially be used in the synthesis of multifunctional nanoparticles of porphyrins and phthalocyanines. These nanoparticles could have a wide range of applications, including in biomedicine, photodynamic therapy, catalysis, electronics, and sensors.
  • Method: The specific methods of application or experimental procedures would depend on the specific synthetic strategy being used. Various strategies have been reported, including solution self-assembly, ultrasonication, mixed solvents, core−shell strategies, laser ablation, host−guest solvents, reprecipitation, and microwave heating.
  • Results: The results or outcomes obtained would depend on the specific synthetic strategy and the other chemicals being used. The synthesized nanoparticles could potentially have a wide range of functional properties, including optical, magnetic, electronic, and chemical properties.

• Synthesis of Fluorescent “Push–Pull” Helicenes
  • Field: Organic Chemistry
  • Application: This compound could potentially be used in the synthesis of fluorescent “push–pull” helicenes based on aza-7helicenes. These are symmetrical materials consist of an aza-7helicene central unit acting as an acceptor, which is covalently linked with different ….
  • Method: The specific methods of application or experimental procedures would depend on the specific synthetic approach being used.
  • Results: The results or outcomes obtained would depend on the specific synthetic approach and the other chemicals being used.